molecular formula C8H16N2O B8769211 4-Dimethylaminocyclohexanone oxime CAS No. 203985-55-1

4-Dimethylaminocyclohexanone oxime

Cat. No. B8769211
CAS RN: 203985-55-1
M. Wt: 156.23 g/mol
InChI Key: ORARBYAEFARIRC-UHFFFAOYSA-N
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Description

4-Dimethylaminocyclohexanone oxime is a useful research compound. Its molecular formula is C8H16N2O and its molecular weight is 156.23 g/mol. The purity is usually 95%.
BenchChem offers high-quality 4-Dimethylaminocyclohexanone oxime suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 4-Dimethylaminocyclohexanone oxime including the price, delivery time, and more detailed information at info@benchchem.com.

properties

CAS RN

203985-55-1

Molecular Formula

C8H16N2O

Molecular Weight

156.23 g/mol

IUPAC Name

N-[4-(dimethylamino)cyclohexylidene]hydroxylamine

InChI

InChI=1S/C8H16N2O/c1-10(2)8-5-3-7(9-11)4-6-8/h8,11H,3-6H2,1-2H3

InChI Key

ORARBYAEFARIRC-UHFFFAOYSA-N

Canonical SMILES

CN(C)C1CCC(=NO)CC1

Origin of Product

United States

Synthesis routes and methods

Procedure details

A mixture of 1.78 gm (10 mMol) of 4-dimethylaminocyclohexanone hydrochloride and 0.70 gm (10 mMol) of hydroxylamine hydrochloride in 25 mL ethanol was treated with 3 mL pyridine and then heated at reflux for 30 minutes. The reaction mixture was then cooled to room temperature and stored at 4° C. for 18 hours. The resulting crystalline solid was collected and washed with cold ethanol. The solid was then dissolved in water and the aqueous solution made basic by the addition of potassium carbonate. The aqueous phase was then extracted with dichloromethane which contained a small amount of isopropanol. The organic extracts were combined, dried over sodium sulfate and concentrated under reduced pressure to provide a crystalline solid. This solid was recrystallized from ethanol to provide 1.05 gm (67%) of the desired oxime.
Quantity
1.78 g
Type
reactant
Reaction Step One
Quantity
0.7 g
Type
reactant
Reaction Step One
Quantity
25 mL
Type
solvent
Reaction Step One
Quantity
3 mL
Type
reactant
Reaction Step Two
Name
Yield
67%

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